2-(2-Amino-1,3-thiazol-5-YL)-N-methylacetamide

• IUPAC Name: 2-(2-amino-1,3-thiazol-5-yl)-N-methylacetamide
• InChI: InChI=1S/C6H9N3OS/c1-8-5(10)2-4-3-9-6(7)11-4/h3H,2H2,1H3,(H2,7,9)(H,8,10)
• InChI Key: URBCOBZKFMVRRL-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=CN=C(S1)N
• Molecular Formula: C6H9N3OS
• Molecular Weight: 171.22 g/mol

Description

The compound is a derivative of 2-Amino-1,3-thiazol-5-yl. Thiazoles are a class of organic compounds that include a five-membered ring of four carbon atoms and one nitrogen atom. The presence of the amino group (NH2) and the acetamide group (CH3CONH2) suggest that this compound could be used in the synthesis of more complex molecules.

Molecular Structure Analysis

The molecular structure of similar compounds suggests that the thiazole ring is likely to be planar due to the sp2 hybridization of the atoms involved. The presence of the amino and acetamide groups could lead to the formation of hydrogen bonds, which could affect the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar groups (like the amino and acetamide groups) could make the compound soluble in polar solvents.

Scientific Research Applications

Antimicrobial Activity

Thiazole derivatives have been found to exhibit antimicrobial activity. .

Antiretroviral Activity

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Antifungal Activity

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Anticancer Activity

Thiazole derivatives have shown potential in cancer treatment. .

Anti-Alzheimer Activity

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Antihypertensive Activity

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Antioxidant Activity

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Hepatoprotective Activity

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Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if it’s used as a drug, the mechanism of action would depend on the biological target of the drug.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, if the compound is a solid, it could pose a dust explosion hazard. If it’s reactive, it could pose a reactivity hazard.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a drug, future research could focus on optimizing its drug-like properties and testing its efficacy in preclinical and clinical trials.